Ultra-sensitive diagnosis of orthotopic patient derived hepatocellular carcinoma by Fe@graphene nanoparticles in MRI†
RSC Advances Pub Date: 2016-11-30 DOI: 10.1039/C6RA23511E
Abstract
We synthesized core–shell structured Fe/G-PEG NPs composed of an Fe core and a PEGylated graphene, which exhibited superior stability against oxidation, good water dispersity, low cytotoxicity and high magnetic performance. These advantages ensure them as candidates for ultra-sensitive contrast enhanced magnetic resonance imaging agents in vivo.
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